Cas no 2640963-93-3 (N-[1-(3-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide)

• Product Name: N-[1-(3-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
• CAS No: 2640963-93-3
• MF: C₁₄H₁₈N₄O₂S
• MW: 306.383321285248
• CID: 5317683
• PubChem ID: 155800028
• Update Time: 2025-06-14

N-[1-(3-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2640963-93-3
• F6752-3234
• N-[1-(3-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
• AKOS040723743
• N-[1-(3-Cyano-2-pyridinyl)-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C14H18N4O2S/c15-9-11-3-1-7-16-14(11)18-8-2-4-12(10-18)17-21(19,20)13-5-6-13/h1,3,7,12-13,17H,2,4-6,8,10H2
• InChI Key： BPQSAPRJAFAODF-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(C3=NC=CC=C3C#N)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 306.11504700g/mol
• Monoisotopic Mass: 306.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.1±60.0 °C(Predicted)
• pka: 10.55±0.20(Predicted)

Additional information on N-[1-(3-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide

Comprehensive Overview of N-[1-(3-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide (CAS No. 2640963-93-3)

N-[1-(3-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide, identified by its CAS number 2640963-93-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a cyanopyridine moiety, a piperidine ring, and a cyclopropanesulfonamide group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets selectively.

The compound's molecular formula and structural complexity contribute to its versatility in medicinal chemistry. Its 3-cyanopyridine segment is known for enhancing binding affinity, while the piperidine ring offers conformational flexibility, critical for optimizing pharmacokinetic properties. The cyclopropanesulfonamide group further augments metabolic stability, a key consideration in modern drug design. These attributes align with current trends in precision medicine and targeted therapy, addressing growing demand for compounds with high specificity and minimal off-target effects.

In the context of AI-driven drug discovery, N-[1-(3-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide exemplifies how computational tools can predict molecular behavior. Recent studies highlight its potential in virtual screening and QSAR modeling, where its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are analyzed to accelerate preclinical development. This resonates with industry focus on digital transformation and high-throughput screening methodologies.

Synthetic routes to this compound often involve multi-step organic reactions, including nucleophilic substitutions and catalytic cyclizations. Optimizing yield and purity remains a priority, especially for scale-up processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterization, ensuring compliance with ICH guidelines for impurities. These aspects are frequently searched by chemists exploring process chemistry innovations.

From a commercial perspective, CAS 2640963-93-3 is cataloged by several chemical suppliers as a research-grade material. Its pricing and availability often depend on synthesis complexity and patent status, topics commonly queried in procurement databases. The compound's relevance to orphan drug development and rare disease research further elevates its profile, aligning with global healthcare priorities.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its biodegradability and ecotoxicological impact are assessed under REACH and OECD test guidelines. Such evaluations cater to growing interest in green chemistry principles and sustainable synthesis practices.

In summary, N-[1-(3-cyanopyridin-2-yl)piperidin-3-yl]cyclopropanesulfonamide represents a convergence of structural ingenuity and therapeutic potential. Its study addresses pressing questions in drug-likeness optimization, computational chemistry, and intellectual property landscapes, making it a compelling subject for both academia and industry.